Cas no 881315-76-0 ((4R)-4-(propan-2-yl)pyrrolidin-2-one)
881315-76-0 structure
Product Name:(4R)-4-(propan-2-yl)pyrrolidin-2-one
CAS No:881315-76-0
MF:C7H13NO
MW:127.184221982956
CID:2128149
PubChem ID:52420593
Update Time:2025-04-21
(4R)-4-(propan-2-yl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
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- (4R)-4-(propan-2-yl)pyrrolidin-2-one
- DB-077195
- (R)-4-Isopropylpyrrolidin-2-one
- 881315-76-0
- SCHEMBL14749811
-
- Inchi： 1S/C7H13NO/c1-5(2)6-3-7(9)8-4-6/h5-6H,3-4H2,1-2H3,(H,8,9)/t6-/m0/s1
- InChI Key： YWJNZEJGGLBELP-LURJTMIESA-N
- SMILES： O=C1C[C@@H](CN1)C(C)C
Computed Properties
- Exact Mass: 127.099714038g/mol
- Monoisotopic Mass: 127.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 29.1Ų
(4R)-4-(propan-2-yl)pyrrolidin-2-one Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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